![molecular formula C16H14ClFN6S B286913 6-(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B286913.png)
6-(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
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Overview
Description
6-(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is a triazolo-thiadiazole derivative that exhibits unique biochemical and physiological effects, making it an attractive option for scientific research. In
Mechanism of Action
The mechanism of action of 6-(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the inhibition of specific enzymes, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-5 (PDE-5). COX-2 is an enzyme that plays a crucial role in inflammation and pain, and its inhibition can lead to anti-inflammatory and analgesic effects. PDE-5 is an enzyme that regulates the degradation of cyclic guanosine monophosphate (cGMP), which is involved in smooth muscle relaxation and vasodilation. Inhibition of PDE-5 can lead to increased levels of cGMP, resulting in vasodilation and increased blood flow.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects. It has been found to have potent anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of inflammatory diseases and pain. It has also shown to have antitumor activity, making it a promising compound for cancer research. Additionally, it has been found to exhibit vasodilatory effects, which can lead to increased blood flow and improved cardiovascular function.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 6-(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potent inhibitory activity against specific enzymes. This makes it a valuable tool for studying the biochemical and physiological effects of enzyme inhibition. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for research involving 6-(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential direction is to further investigate its antitumor activity and its potential as a cancer treatment. Another direction is to explore its potential as a treatment for inflammatory diseases and pain. Additionally, further research can be conducted to better understand its mechanism of action and its effects on specific enzymes.
Synthesis Methods
The synthesis of 6-(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the condensation reaction between 4-chloro-1-methyl-3-propyl-1H-pyrazole-5-carboxylic acid hydrazide and 3-fluoro-4-nitrophenyl isothiocyanate in the presence of triethylamine. The resulting intermediate is then treated with sodium azide and copper(I) iodide to form the final product.
Scientific Research Applications
6-(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and biochemistry. This compound exhibits potent inhibitory activity against certain enzymes, making it a potential candidate for drug development. It has also shown to have antitumor and anti-inflammatory properties, making it a promising compound for cancer and inflammatory disease research.
Properties
Molecular Formula |
C16H14ClFN6S |
---|---|
Molecular Weight |
376.8 g/mol |
IUPAC Name |
6-(4-chloro-2-methyl-5-propylpyrazol-3-yl)-3-(3-fluorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C16H14ClFN6S/c1-3-5-11-12(17)13(23(2)21-11)15-22-24-14(19-20-16(24)25-15)9-6-4-7-10(18)8-9/h4,6-8H,3,5H2,1-2H3 |
InChI Key |
JDUSXUZEJTWIID-UHFFFAOYSA-N |
SMILES |
CCCC1=NN(C(=C1Cl)C2=NN3C(=NN=C3S2)C4=CC(=CC=C4)F)C |
Canonical SMILES |
CCCC1=NN(C(=C1Cl)C2=NN3C(=NN=C3S2)C4=CC(=CC=C4)F)C |
Origin of Product |
United States |
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